Cas no 80459-17-2 (5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol)

5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol is a specialized nitroso compound used primarily as a chromogenic reagent in analytical chemistry. Its key advantage lies in its ability to form stable, colored complexes with transition metals, particularly copper, making it valuable for spectrophotometric detection and quantification. The sulfopropyl and ethyl groups enhance water solubility, improving reagent performance in aqueous systems. The nitrosophenol moiety provides high selectivity and sensitivity for metal ion analysis. This compound is particularly useful in environmental and industrial applications where precise metal detection is required. Its stability under a range of pH conditions further contributes to its reliability in analytical methodologies.

5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol structure

80459-17-2 structure

Product name:5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol

CAS No:80459-17-2

MF:C₁₁H₁₆N₂O₅S

MW:288.32014

CID:705581

PubChem ID:5038991

5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol Chemical and Physical Properties

Names and Identifiers

- 1-Propanesulfonic acid, 3-[ethyl(3-hydroxy-4-nitrosophenyl)amino]-
- 3-(N-ETHYL-3-HYDROXY-4-NITROSOANILINO) PROPANSULFONIC ACID
- 3-(N-ethyl-3-hydroxy-4-nitrosoanilino)propane-1-sulfonic acid
- 80459-17-2
- 2-nitroso-5-(N- ethyl-N-sulfopropyl-amino)phenol
- SCHEMBL2904153
- AG-H-23481
- 5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol
- 3-(N-ETHYL-3-HYDROXY-4-NITROSOANILINO)PROPANSULFONIC ACID
- DTXSID00407696
- Inchi： InChI=1S/C11H16N2O5S/c1-2-13(6-3-7-19(16,17)18)9-4-5-10(12-15)11(14)8-9/h4-5,8,14H,2-3,6-7H2,1H3,(H,16,17,18)
- InChI Key： BQGXXEGJJMEZMZ-UHFFFAOYSA-N
- SMILES： CCN(CCCS(=O)(=O)O)C1=CC(=C(C=C1)N=O)O

Computed Properties

Exact Mass: 288.07799279g/mol
Monoisotopic Mass: 288.07799279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 116Å²

5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol Security Information

Safety Instruction： 22-24/25

5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	E940980-2.5g	5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol	80459-17-2	2.5g	$2009.00	2023-05-18
TRC	E940980-500mg	5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol	80459-17-2	500mg	$ 477.00	2023-09-07
TRC	E940980-1g	5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol	80459-17-2	1g	$ 931.00	2023-09-07
TRC	E940980-250mg	5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol	80459-17-2	250mg	$ 259.00	2023-09-07
TRC	E940980-1000mg	5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol	80459-17-2	1g	$930.00	2023-05-18